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Compound of Interest

Compound Name: 2-Methyl-4-heptanol

Cat. No.: B013450 Get Quote

Technical Guide: 2-Methyl-4-heptanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-4-heptanol, a branched-

chain alcohol with applications as a chemical intermediate in the fragrance, flavor, and

specialty chemical industries.[1] This document consolidates its chemical and physical

properties, provides a detailed experimental protocol for its synthesis, and outlines a typical

analytical workflow.

Core Chemical Identifiers
The fundamental identifiers for 2-Methyl-4-heptanol are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b013450?utm_src=pdf-interest
https://www.benchchem.com/product/b013450?utm_src=pdf-body
https://www.chemicalbull.com/products/2-methyl-4-heptanol
https://www.benchchem.com/product/b013450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 21570-35-4[2]

Molecular Formula C8H18O[2]

IUPAC Name 2-methylheptan-4-ol[3]

Synonyms 2-Methylheptan-4-ol, 4-Heptanol, 2-methyl-[3]

InChI
InChI=1S/C8H18O/c1-4-5-8(9)6-7(2)3/h7-9H,4-

6H2,1-3H3[2][3]

InChIKey QXPLZEKPCGUWEM-UHFFFAOYSA-N[2]

Canonical SMILES CCCC(CC(C)C)O[2]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methyl-4-heptanol is presented in the

following table for easy reference and comparison.

Property Value

Molar Mass 130.23 g/mol [3][4]

Density 0.810 g/mL[5]

Boiling Point 166 °C[5]

Melting Point -81 °C[4][5]

Flash Point 88 °C[1]

Refractive Index 1.420[5]

Water Solubility Low[1]

LogP (Octanol/Water Partition Coefficient) 2.5[3]

Topological Polar Surface Area 20.2 Å²[2][3]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://wap.guidechem.com/encyclopedia/2-methyl-4-heptanol-dic172510.html
https://wap.guidechem.com/encyclopedia/2-methyl-4-heptanol-dic172510.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-heptanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-heptanol
https://wap.guidechem.com/encyclopedia/2-methyl-4-heptanol-dic172510.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-heptanol
https://wap.guidechem.com/encyclopedia/2-methyl-4-heptanol-dic172510.html
https://wap.guidechem.com/encyclopedia/2-methyl-4-heptanol-dic172510.html
https://www.benchchem.com/product/b013450?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-heptanol
https://www.chembk.com/en/chem/2-METHYL-4-HEPTANOL
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-4-heptanol
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-4-heptanol
https://www.chembk.com/en/chem/2-METHYL-4-HEPTANOL
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-4-heptanol
https://www.chemicalbull.com/products/2-methyl-4-heptanol
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-4-heptanol
https://www.chemicalbull.com/products/2-methyl-4-heptanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-heptanol
https://wap.guidechem.com/encyclopedia/2-methyl-4-heptanol-dic172510.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-heptanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-Methyl-4-heptanol via Grignard Reaction
A common method for the synthesis of 2-Methyl-4-heptanol is the Grignard reaction, which

involves the reaction of an organomagnesium halide (Grignard reagent) with a carbonyl

compound. The following protocol is adapted from a published procedure for the synthesis of 2-
Methyl-4-heptanol.[6]

Materials and Equipment:

Three-necked flask (250 mL)

Pressure-equalized dropping funnel

Reflux condenser

Magnetic stirrer and stirring bar

Heating mantle

Nitrogen gas supply

1-Chloro-2-methylpropane

Magnesium turnings

Iodine (crystal)

Butanal

Anhydrous diethyl ether

5% aqueous HCl

Anhydrous sodium sulfate

Procedure:

Preparation of the Grignard Reagent:
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Assemble the dry three-necked flask with the dropping funnel, reflux condenser, and a

nitrogen inlet.

Flush the apparatus with nitrogen gas.

Add 1.9 g of activated magnesium turnings and a few crystals of iodine to the flask.

Prepare a solution of 4.81 g of 1-chloro-2-methylpropane in 30 mL of anhydrous diethyl

ether and add it to the dropping funnel.

Add the 1-chloro-2-methylpropane solution dropwise to the magnesium turnings. The

reaction is initiated by gentle heating, indicated by a light effervescence and a color

change to gray/brown. Maintain a gentle reflux during the addition.

Reaction with Butanal:

After the Grignard reagent has formed, cool the solution to room temperature.

Prepare a solution of 2.40 g of butanal in 10 mL of anhydrous ether and add it to the

dropping funnel.

Add the butanal solution dropwise to the stirred Grignard reagent.

After the addition is complete, reflux the mixture for an additional 20 minutes.

Workup and Purification:

Carefully add 5 mL of water dropwise to the reaction mixture with efficient stirring to

quench the reaction.

Subsequently, add 35 mL of 5% aqueous HCl dropwise.

Separate the ether layer and wash the aqueous layer with diethyl ether.

Combine the ether layers, dry over anhydrous sodium sulfate, and filter.

Remove the solvent by rotary evaporation.
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The crude product can be further purified by fractional distillation to yield 2-Methyl-4-
heptanol.

Diagrams
Logical Relationship: Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-Methyl-4-heptanol as

described in the experimental protocol.

1-Chloro-2-methylpropane
+ Magnesium

Formation of
Grignard Reagent

Grignard Reaction

Butanal

Aqueous Workup
(Quenching & Extraction)

Purification
(Distillation) 2-Methyl-4-heptanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methyl-4-heptanol.

Experimental Workflow: GC-MS Analysis
Gas Chromatography-Mass Spectrometry (GC-MS) is a standard analytical technique for the

identification and quantification of volatile and semi-volatile organic compounds like 2-Methyl-
4-heptanol.
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Caption: General workflow for GC-MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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